1-Norokadaone

• Molecular Formula: C43H66O11
• Molecular Weight: 759 g/mol
• IUPAC Name: 1-[11-hydroxy-2-[(E)-4-[4-hydroxy-2-[1-hydroxy-3-(3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]propan-2-one
• InChI: InChI=1S/C43H66O11/c1-25-21-35(52-43(24-25)36(46)12-11-32(51-43)23-29(5)44)26(2)9-10-31-14-18-42(50-31)19-15-34-40(54-42)37(47)30(6)39(49-34)33(45)22-28(4)38-27(3)13-17-41(53-38)16-7-8-20-48-41/h9-10,24,26-28,31-40,45-47H,6-8,11-23H2,1-5H3/b10-9+
• InChI Key: NJOGICJCSWVJKS-MDZDMXLPSA-N
• Isomeric SMILES: CC1CCC2(CCCCO2)OC1C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)/C=C/C(C)C6CC(=CC7(O6)C(CCC(O7)CC(=O)C)O)C)O)O
• Canonical SMILES: CC1CCC2(CCCCO2)OC1C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(=O)C)O)C)O)O
• Pictograms: Irritant
• Synonyms: 1-norokadaone

Description

1-Norokadaone is a structural analog of okadaic acid (OKA), a potent marine toxin and selective inhibitor of protein phosphatases PP1 and PP2A. Unlike OKA, 1-norokadaone lacks critical functional groups required for phosphatase inhibition, rendering it pharmacologically inactive . It is widely used as a negative control in studies investigating the biochemical and cellular effects of OKA, particularly to confirm that observed outcomes are due to phosphatase inhibition rather than off-target effects . Structurally, 1-norokadaone shares OKA’s polyether backbone but differs in the absence of a methyl group and modifications to the carboxyl side chain, which are essential for binding to phosphatases .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following compounds are functionally or structurally related to 1-norokadaone:

Okadaic Acid (OKA)

• Structural Relationship: OKA is the parent compound of 1-norokadaone, featuring a methyl group and a carboxyl-terminated side chain critical for phosphatase binding .
• Activity: OKA inhibits PP2A (IC₅₀ = 0.1 nM) and PP1 (IC₅₀ = 10 nM) in cell-free systems .
• Biological Effects: Induces NADH-glutamate synthase mRNA accumulation in rice cells , blocks Trypanosoma cruzi transformation , and inhibits glucose-stimulated insulin secretion in pancreatic β-cells .
• Key Studies : Used to validate phosphatase-dependent pathways in plant and mammalian systems .

Calyculin A

• Structural Relationship : Structurally unrelated to OKA but shares functional overlap as a PP1/PP2A inhibitor .
• Activity: Inhibits PP1/PP2A at nanomolar concentrations (e.g., 10 nM reduces insulin secretion by ~50%) .
• Biological Effects : Partially mimics OKA’s effects, such as suppressing insulin secretion, but with distinct kinetics due to differences in cellular uptake .
• Key Studies : Highlights the role of phosphatase inhibition in metabolic regulation, independent of structural similarity to OKA .

1-Norokadaone

• Structural Relationship : Lacks OKA’s methyl group and modified carboxyl side chain .
• Activity: No significant inhibition of PP1/PP2A even at 1 µM .
• Key Studies : Serves as a critical negative control to confirm OKA-specific effects .

Comparative Data Table

Compound	Structural Relation to 1-Norokadaone	Primary Target	Inhibitory Activity (IC₅₀)	Biological Effects	Key Studies
1-Norokadaone	Self	None	>1 µM (inactive)	No observable effects
Okadaic Acid	Parent compound	PP2A, PP1	0.1 nM (PP2A), 10 nM (PP1)	mRNA induction, insulin suppression
Calyculin A	Unrelated	PP1, PP2A	~1–10 nM	Partial insulin suppression

Mechanistic Insights

The inactivity of 1-norokadaone underscores the importance of OKA’s methyl group and carboxyl side chain in binding to phosphatases. For example:

• In T. cruzi, OKA blocks parasite transformation by inhibiting PP2A, while 1-norokadaone’s structural deficiencies prevent this interaction .
• In rice cells, only OKA’s intact structure enables phosphatase inhibition, leading to NADH-GOGAT mRNA accumulation .

Research Implications

1-Norokadaone’s role as a negative control has been pivotal in:

Confirming that OKA’s effects are phosphatase-dependent .

Validating assays where nonspecific toxicity could confound results .

Guiding structural optimization of phosphatase inhibitors by highlighting critical functional groups .